Cas no 1389310-07-9 (N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride)

• Product Name: N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride
• CAS No: 1389310-07-9
• MF: C₈H₁₄Cl₂N₄
• MW: 237.12955904007
• CID: 4787751
• Update Time: 2025-06-09

N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride
• (S)-N-(Pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride

• Inchi： 1S/C8H12N4.2ClH/c1-3-9-5-7(1)12-8-2-4-10-6-11-8;;/h2,4,6-7,9H,1,3,5H2,(H,10,11,12);2*1H/t7-;;/m0../s1
• InChI Key： XSPXVKUSJFPCNR-KLXURFKVSA-N
• SMILES： Cl.Cl.N1CC[C@@H](C1)NC1C=CN=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 139
• Topological Polar Surface Area: 49.8

N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride

N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride (CAS No. 1389310-07-9): An Overview of a Promising Compound in Medicinal Chemistry

N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride (CAS No. 1389310-07-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as (3S)-N-pyrrolidin-3-ylpyrimidin-4-amine dihydrochloride, belongs to the class of pyrimidine derivatives and has been extensively studied for its pharmacological properties.

The chemical structure of N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride is characterized by a pyrimidine ring linked to a pyrrolidine moiety, with the latter exhibiting chirality at the 3-position. The presence of the chiral center is crucial for the compound's biological activity, as it can influence binding affinity and selectivity towards specific receptors or enzymes.

Recent research has highlighted the potential of N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. Studies have shown that this compound can modulate the activity of certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression and Parkinson's disease.

In addition to its potential in neurological disorders, N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride has also been studied in detail. Research indicates that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile and minimal side effects have been observed in preclinical studies, suggesting its safety for human use.

Clinical trials are currently underway to evaluate the efficacy and safety of N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating significant therapeutic effects without major adverse events. These findings have paved the way for further clinical development and potential approval for use in clinical practice.

The synthesis of N-[(3S)-Pyrrolidin-3-yl]pyrimidin-4-amine dihydrochloride involves several steps, including the preparation of the chiral pyrrolidine intermediate and its subsequent coupling with a pyrimidine derivative. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its commercialization and widespread use.

In conclusion, N-[(3S)-Pyrrolidin-3-y l]pyrimidin -4 -amine dihydrochloride (CAS No. 1389310 -07 -9) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for improving patient outcomes in various medical conditions.